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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzaldehyde

Cat. No.: B100839 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-3-nitrobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Chloro-3-nitrobenzaldehyde (CAS No. 16588-34-4) in a

laboratory setting. Adherence to these guidelines is critical for ensuring personnel safety and

minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment
4-Chloro-3-nitrobenzaldehyde is a hazardous substance that requires careful handling. The

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) outlines the

following hazards:

H315: Causes skin irritation[1]

H317: May cause an allergic skin reaction[1]

H319: Causes serious eye irritation[1]
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H335: May cause respiratory irritation[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this chemical.

PPE Category Item Specifications

Eye Protection
Safety Glasses with side

shields or Goggles

Must be worn at all times in the

laboratory.

Face Protection Face Shield

Recommended when there is

a risk of splashing or dust

generation.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for

integrity before each use.

Body Protection Laboratory Coat Should be fully buttoned.

Respiratory Protection Dust mask or respirator

Use a NIOSH-approved N95

dust mask or a respirator with

a particulate filter if there is a

risk of inhaling dust.

Operational Plan for Safe Handling
A systematic approach is crucial when working with 4-Chloro-3-nitrobenzaldehyde. The

following step-by-step operational plan should be followed:

2.1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible.

Have a chemical spill kit available in the immediate work area.

Before starting, review the Safety Data Sheet (SDS) for 4-Chloro-3-nitrobenzaldehyde.
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2.2. Weighing and Transferring:

Don all required PPE as specified in the table above.

To minimize dust generation, perform weighing and transferring of the solid compound in a

fume hood.

Use a spatula or other appropriate tool to carefully transfer the desired amount of the

chemical. Avoid creating dust clouds.

If dissolving the compound, add it slowly to the solvent while stirring to prevent splashing.

Close the container tightly immediately after use.

2.3. During the Experiment:

Keep all containers with 4-Chloro-3-nitrobenzaldehyde clearly labeled.

Avoid contact with skin and eyes. If contact occurs, follow the first aid measures outlined

below.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.

Spill Management and Disposal Plan
In the event of a spill, and for the routine disposal of waste, the following procedures must be

implemented.

3.1. Spill Cleanup Procedure:

Evacuate and Isolate: Immediately alert others in the vicinity and evacuate the area if the

spill is large or if there is significant dust in the air.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.
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Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep or vacuum the material. Avoid actions that

could generate dust. Place the collected material into a labeled, sealed container for

hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Report: Report the spill to the laboratory supervisor or the designated safety officer.

3.2. Disposal Plan: All waste containing 4-Chloro-3-nitrobenzaldehyde must be treated as

hazardous waste.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, paper towels, and excess reagent) in a

designated, clearly labeled hazardous waste container.

Liquid waste containing this compound should be collected in a separate, labeled

container for halogenated organic waste.[2] Do not mix with non-halogenated waste to

facilitate proper disposal.[3][4]

Container Management:

Keep waste containers securely closed when not in use.

Store waste containers in a designated satellite accumulation area.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office.

The waste will be sent to an approved waste disposal plant for incineration or other

appropriate treatment.[5][6]
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Physical and Chemical Properties
Property Value

CAS Number 16588-34-4

Molecular Formula C₇H₄ClNO₃

Molecular Weight 185.56 g/mol [7]

Appearance White to light yellow crystalline powder

Melting Point 60-63 °C

Solubility Sparingly soluble in water
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Caption: Workflow for the safe handling of 4-Chloro-3-nitrobenzaldehyde.
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First Aid Measures
In case of exposure, follow these first aid measures immediately:

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After Skin Contact: Wash with plenty of soap and water. If skin irritation or a rash occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.[5]

After Inhalation: Remove the person to fresh air and keep them comfortable for breathing.

Call a poison center or doctor if you feel unwell.

After Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Chloro-3-
nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100839#personal-protective-equipment-for-handling-
4-chloro-3-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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